Cas no 1250722-35-0 (1-(5-methylthiophen-2-yl)hexane-1,3-dione)

• Product Name: 1-(5-methylthiophen-2-yl)hexane-1,3-dione
• CAS No: 1250722-35-0
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 6606544
• PubChem ID: 61393244
• Update Time: 2025-05-21

1-(5-methylthiophen-2-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylthiophen-2-yl)hexane-1,3-dione
• 1,3-Hexanedione, 1-(5-methyl-2-thienyl)-
• AKOS010652560
• 1250722-35-0
• CS-0297055
• EN300-1126009

• Inchi： 1S/C11H14O2S/c1-3-4-9(12)7-10(13)11-6-5-8(2)14-11/h5-6H,3-4,7H2,1-2H3
• InChI Key： FWRLBFPZMPFZHF-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=CC=1)(=O)CC(=O)CCC

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 337.1±27.0 °C(Predicted)
• pka: 9.07±0.46(Predicted)

Additional information on 1-(5-methylthiophen-2-yl)hexane-1,3-dione

1-(5-Methylthiophen-2-yl)hexane-1,3-dione: A Comprehensive Overview

1-(5-Methylthiophen-2-yl)hexane-1,3-dione, also known by its CAS number 1250722-35-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug design, where its thiophene moiety contributes to bioavailability and stability. The hexane dione backbone further enhances its versatility, making it a valuable component in the synthesis of advanced materials.

The synthesis of 1-(5-Methylthiophen-2-yl)hexane-1,3-dione involves a multi-step process that typically begins with the preparation of the thiophene derivative. Researchers have optimized this process using green chemistry principles, reducing environmental impact while maintaining high yields. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and oxidative stress, which are critical factors for industrial applications.

In terms of physical properties, 1-(5-Methylthiophen-2-yl)hexane-1,3-dione exhibits a melting point of approximately 140°C and a boiling point around 380°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-based reactions. Recent advancements in spectroscopic techniques have allowed for precise characterization of the compound, confirming its molecular structure and purity through NMR and IR analyses.

The application of CAS 1250722-35-0 extends beyond traditional chemical synthesis. It has been explored as a precursor in the development of novel polymers with enhanced mechanical properties. For instance, studies published in the Journal of Polymer Science have demonstrated its ability to form high-strength composites when incorporated into polyurethane matrices. This finding opens new avenues for its use in aerospace and automotive industries where lightweight yet durable materials are highly sought after.

Beyond materials science, 1-(5-Methylthiophen-2-yl)hexane-1,3-dione has shown promise in pharmacological research. Its ability to act as a scaffold for drug molecules has led to investigations into its potential as an anti-inflammatory agent. Preclinical studies indicate that it exhibits moderate inhibitory effects on cyclooxygenase enzymes, suggesting a possible role in pain management therapies.

In conclusion, 1-(5-Methylthiophen-2-yl)hexane-1,3-dione (CAS 1250722-35) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within organic chemistry and related fields.